Cas no 140423-08-1 (Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-)

• Product Name: Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-
• CAS No: 140423-08-1
• MF: C₁₅H₁₂F₂OS
• MW: 278.316989898682
• CID: 1292343
• PubChem ID: 18347216
• Update Time: 2025-04-20

Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-difluorophenyl)-2-[4-(methylthio)phenyl]-
• 1-(3,4-difluorophenyl)-2-(4-methylsulfanylphenyl)ethanone
• 140423-08-1
• 1-(3,4-Difluorophenyl)-2-[4-(methylsulfanyl)phenyl]ethan-1-one
• SCHEMBL7568228
• DTXSID90592964

• Inchi： 1S/C15H12F2OS/c1-19-12-5-2-10(3-6-12)8-15(18)11-4-7-13(16)14(17)9-11/h2-7,9H,8H2,1H3
• InChI Key： MIJCQIZJFFZPIM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 278.05776
• Monoisotopic Mass: 278.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07